Cas no 111971-56-3 (2-Amino-6-sulfanylpyridine-3,5-dicarbonitrile)

• Product Name: 2-Amino-6-sulfanylpyridine-3,5-dicarbonitrile
• CAS No: 111971-56-3
• MF: C₇H₄N₄S
• MW: 176.19845867157
• CID: 842612
• PubChem ID: 683189
• Update Time: 2025-11-02

2-Amino-6-sulfanylpyridine-3,5-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-6-MERCAPTOPYRIDINE-3,5-DICARBONITRILE
• 2-amino-6-sulfanylidene-1H-pyridine-3,5-dicarbonitrile
• 6-amino-2-thioxo-1,2-dihydropyridine-3,5-dicarbonitrile
• 3,5-Pyridinedicarbonitrile, 6-amino-1,2-dihydro-2-thioxo-
• DTXSID50350567
• 6-amino-2-thioxo-1,2-dihydropyridine-3,5-di-carbonitrile
• 111971-56-3
• SR-01000477017-1
• 2-amino-3,5-dicyano-6-mercaptopyridine
• J-507998
• AKOS000487832
• G76063
• 139438-26-9
• SR-01000477017
• HMS1789E03
• CS-0224926
• EN300-12183
• AKOS001121818
• STK075843
• starbld0037959
• SCHEMBL7151216
• Z57201549
• 2-amino-6-sulfanylpyridine-3,5-dicarbonitrile
• 2-Amino-6-sulfanylpyridine-3,5-dicarbonitrile

• Inchi： 1S/C7H4N4S/c8-2-4-1-5(3-9)7(12)11-6(4)10/h1H,(H3,10,11,12)
• InChI Key： AOLHMHYTLZBBKT-UHFFFAOYSA-N
• SMILES： S=C1C(C#N)=CC(C#N)=C(N)N1

Computed Properties

• Exact Mass: 176.01582
• Monoisotopic Mass: 176.01566732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 85.63
• LogP: 0.62596

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 2-Amino-6-sulfanylpyridine-3,5-dicarbonitrile

Comprehensive Overview of 2-Amino-6-sulfanylpyridine-3,5-dicarbonitrile (CAS No. 111971-56-3) and Its Applications

2-Amino-6-sulfanylpyridine-3,5-dicarbonitrile, identified by its CAS number 111971-56-3, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This heterocyclic compound features a pyridine core substituted with amino, sulfanyl, and dicarbonitrile functional groups, making it a versatile building block for synthesizing more complex molecules. Researchers and industries are increasingly interested in this compound due to its unique structural properties and potential applications in drug discovery, catalysis, and advanced materials.

One of the key reasons for the growing interest in 2-Amino-6-sulfanylpyridine-3,5-dicarbonitrile is its role as a precursor in the synthesis of biologically active molecules. The presence of both amino and sulfanyl groups allows for diverse chemical modifications, enabling the creation of derivatives with tailored properties. For instance, this compound has been explored in the development of novel antimicrobial agents and enzyme inhibitors, addressing the global challenge of antibiotic resistance. Its ability to interact with biological targets makes it a valuable candidate for pharmaceutical research.

In addition to its biomedical applications, CAS 111971-56-3 is also relevant in the field of material science. The dicarbonitrile moiety provides a reactive site for polymerization or coordination with metal ions, which is useful in designing conductive polymers or metal-organic frameworks (MOFs). These materials have applications in energy storage, sensors, and catalysis, aligning with the current focus on sustainable technologies. The compound’s thermal stability and electronic properties further enhance its suitability for such advanced applications.

From an industrial perspective, the demand for 2-Amino-6-sulfanylpyridine-3,5-dicarbonitrile is driven by its utility in agrochemical formulations. Its derivatives have shown promise as plant growth regulators or pesticide intermediates, contributing to the development of more efficient and environmentally friendly agricultural products. This aligns with the increasing consumer and regulatory emphasis on sustainable farming practices and reduced chemical footprints.

The synthesis and characterization of 2-Amino-6-sulfanylpyridine-3,5-dicarbonitrile involve advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure high purity and confirm the structural integrity of the compound, which is critical for its application in sensitive fields like drug development. Researchers often seek detailed spectroscopic data and synthetic protocols for this compound, reflecting its importance in experimental workflows.

Another area of interest is the compound’s potential role in green chemistry. Its derivatives can be designed to minimize toxic byproducts or reduce energy consumption during synthesis, supporting the principles of sustainable chemical production. This aspect is particularly relevant given the increasing regulatory pressures and consumer demand for eco-friendly products.

In summary, 2-Amino-6-sulfanylpyridine-3,5-dicarbonitrile (CAS 111971-56-3) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features and reactivity make it a valuable tool for researchers aiming to address contemporary challenges in health, energy, and sustainability. As scientific advancements continue, the relevance of this compound is expected to grow, further solidifying its position in modern chemistry.